Cas no 2171445-79-5 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid
• CAS No: 2171445-79-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5796502
• PubChem ID: 165746384
• Update Time: 2025-06-27

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid
• EN300-1508675
• 2171445-79-5
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-octahydro-1H-indole-6-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-16(25(30)29-13-12-17-10-11-18(26(31)32)14-24(17)29)28-27(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23-24H,10-15H2,1H3,(H,28,33)(H,31,32)/t16-,17?,18?,24?/m0/s1
• InChI Key： LMGPFMGJOBTUAS-LKMBUZEBSA-N
• SMILES： O=C([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC2CCC(C(=O)O)CC12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid

Recent Advances in the Study of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid (CAS: 2171445-79-5)

The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid (CAS: 2171445-79-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the octahydro-1H-indole-6-carboxylic acid moiety makes it a valuable intermediate in peptide synthesis and a promising candidate for further pharmacological investigations.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex molecules. Studies have demonstrated its utility in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality, allowing for the stepwise assembly of peptides. The octahydro-1H-indole-6-carboxylic acid component, on the other hand, contributes to the conformational rigidity and stability of the resulting peptides, which is crucial for their biological activity.

In addition to its synthetic applications, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid has also been investigated for its potential therapeutic properties. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit activity against certain enzyme targets, including proteases and kinases, which are often implicated in various disease pathways. These findings highlight the compound's versatility and its potential as a scaffold for the development of novel therapeutics.

Further research is needed to fully elucidate the pharmacological profile of this compound and its derivatives. Current efforts are directed towards optimizing its synthetic route, improving its yield and purity, and exploring its interactions with biological targets. The ongoing studies are expected to provide valuable insights into the compound's mechanism of action and its potential applications in treating diseases such as cancer, infectious diseases, and neurodegenerative disorders.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compound of significant interest for future studies. As research progresses, it is anticipated that this molecule will play an increasingly important role in the development of new drugs and therapeutic strategies.